2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol

• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• SMILES: CC(C)N(CCO)C1CCCN(C1)CC2=CC=CC=C2
• InChI: InChI=1S/C17H28N2O/c1-15(2)19(11-12-20)17-9-6-10-18(14-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17,20H,6,9-14H2,1-2H3
• InChIKey: ZFCBPDQQOVKMTB-UHFFFAOYSA-N

Medicinal chemists screening benzylpiperidine-based receptor ligands often encounter variable purity and undocumented stereochemistry, undermining dose-response reproducibility. This compound resolves these issues with ≥98% HPLC-certified purity and a fully characterized GHS hazard profile. • Balanced LogP (2.35) and TPSA (26.71 Ų) enable predicted CNS penetration. • 3-position N-isopropyl-amino-ethanol substitution permits systematic SAR studies against the 4-position regioisomer. • Matched molecular pair analysis across N-methyl (LogP 1.58), N-ethyl (LogP 1.97), and N-isopropyl (LogP 2.35) series (ΔLogP=0.77) supports quantitative lipophilicity-driven ADME assessment.

2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol Physicochemical Baseline

2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol (CAS 1353965-67-9) is a synthetic tertiary amino‑alcohol belonging to the N‑benzylpiperidine class. It possesses a molecular formula of C₁₇H₂₈N₂O and a molecular weight of 276.42 g/mol . The compound is supplied as a racemic mixture at ≥98% purity (HPLC) and is classified under GHS07 with hazard statements H302‑H315‑H319‑H335 . Predicted physicochemical properties include a boiling point of 396.1±37.0 °C, density of 1.04±0.1 g/cm³, and an acid dissociation constant (pKa) of 14.73±0.10 . The compound is primarily utilized as a research intermediate and screening compound within medicinal chemistry programs exploring benzylpiperidine‑based receptor ligands [1].

Specification Racemic mixture, certified purity (HPLC)

Scaffold N‑benzylpiperidine‑ethanolamine, 3‑position substitution

Profile Computed lipophilicity and basicity align with drug‑likeness screening

• [1] PubChem. 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol (CID 66565057). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565057 View Source

2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol Substitution Limitations

Despite sharing a common N‑benzylpiperidine‑ethanolamine scaffold, subtle structural variations among in‑class analogs produce quantifiable differences in lipophilicity (LogP spans 1.58–2.60), conformational flexibility (rotatable bond count ranges from 5 to 7), and molecular weight (248–290 Da) that collectively govern membrane permeability, target‑binding thermodynamics, and pharmacokinetic behavior . The 3‑position substitution pattern of the target compound distinguishes it from the 4‑position regioisomer, altering the spatial orientation of the ethanolamine side chain and modifying hydrogen‑bonding geometry at receptor sites . Furthermore, the N‑isopropyl substituent provides a specific balance of steric bulk and lipophilicity that cannot be replicated by N‑methyl or N‑ethyl congeners without measurable shifts in calculated partition coefficients and receptor‑binding predictions . These structural features are not interchangeable without altering the compound's physicochemical and pharmacological profile.

Lipophilicity shift

N‑alkyl substitution alters LogP; permeability and partitioning predictions may not transfer.

Regioisomer geometry

3‑position ethanolamine orientation differs from 4‑position; receptor pharmacophore may mismatch.

Conformational flexibility

Rotatable bond number differs from N‑methyl and methylene‑extended analogs; ligand efficiency context may shift.

2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol Differentiation Evidence

Lipophilicity Advantage Over N‑Ethyl and N‑Methyl Analogs

The target compound exhibits a computed LogP of 2.35, which is 0.39 log units higher than the N‑ethyl analog (LogP 1.97) and 0.78 log units higher than the N‑methyl analog (LogP 1.58) . This difference corresponds to an approximately 2.5‑fold and 6‑fold increase in predicted octanol‑water partition coefficient, respectively, placing the compound closer to the optimal lipophilicity range (LogP 2–3) for passive membrane permeability and oral bioavailability according to Lipinski's rule‑of‑five guidelines [1].

Lipophilicity comparison

Reported

Target LogP 2.35
N‑ethyl 1.97
N‑methyl 1.58
Δ +0.39 / +0.78

Supports predicted permeability ranking for CNS probe selection.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.3537 (XLogP3-AA = 2.5 for (S)-enantiomer)
Comparator Or Baseline	N-ethyl analog (CAS 1353946-49-2): LogP = 1.9652; N-methyl analog (CAS 1353982-82-7): LogP = 1.5751
Quantified Difference	ΔLogP = +0.39 vs. N-ethyl; ΔLogP = +0.78 vs. N-methyl
Conditions	Computed by XLogP3 algorithm; values sourced from vendor-validated datasheets (LeYan)

Why This Matters

Higher LogP within the 2–3 range predicts superior passive membrane diffusion compared to the more polar N‑ethyl and N‑methyl analogs, which is critical when selecting building blocks for CNS‑penetrant or cell‑permeable probe molecules.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source

Conformational Flexibility vs. N‑Methyl and Methylene‑Inserted Analogs

The target compound possesses 6 rotatable bonds, compared to 5 for the N‑methyl analog and 7 for the methylene‑inserted analog (where a –CH₂– spacer is introduced between the piperidine ring and the amino group) . This intermediate flexibility may balance conformational adaptation for target binding against the entropic penalty of immobilization, a parameter quantified by the number of rotatable bonds per heavy atom (NRot/NHeavy = 0.32 for the target versus 0.29 for the N‑methyl and 0.35 for the methylene‑inserted analogs) [1].

Conformational flexibility

Reported

Target 6 rotatable bonds (NRot/NHeavy 0.32)
N‑methyl 5 (0.29)
Methylene‑inserted 7 (0.35)

Intermediate flexibility may balance ligand efficiency; supports screening.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	6 rotatable bonds (NRot/NHeavy = 0.32)
Comparator Or Baseline	N-methyl analog (CAS 1353982-82-7): 5 rotatable bonds; Methylene-inserted analog (CAS 1353960-52-7): 7 rotatable bonds
Quantified Difference	+1 vs. N-methyl; −1 vs. methylene-inserted; ΔNRot/NHeavy = +0.03 vs. N-methyl, −0.03 vs. methylene-inserted
Conditions	Computed values from vendor-certified datasheets (LeYan); NRot/NHeavy calculated based on heavy atom count from molecular formula

Why This Matters

Rotatable bond count is inversely correlated with oral bioavailability in drug discovery [1]; the target compound's intermediate flexibility may offer a more favorable ligand efficiency profile than the overly rigid N‑methyl or overly flexible methylene‑inserted analogs.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n View Source

Regioisomeric Advantage: 3‑ vs. 4‑Position Substitution

The target compound positions the isopropyl‑amino‑ethanol substituent at the piperidine 3‑position, whereas the 4‑position regioisomer (CAS 1353960-94-7) places it para to the ring nitrogen. Despite having identical molecular formula, molecular weight (276.42 Da), LogP (2.35), and rotatable bond count (6) , the two regioisomers present the ethanolamine side chain at different dihedral angles relative to the benzyl‑piperidine core, resulting in distinct three‑dimensional pharmacophores. Literature on benzylpiperidine SAR demonstrates that the substitution position on the piperidine ring critically determines sigma receptor subtype selectivity [1].

Regioisomeric geometry

Class-level

3‑position substitution, TPSA 26.71 Ų
4‑position regioisomer: TPSA identical
Spatial geometry differs

Regioisomer identity critical for SAR; binding selectivity may not transfer.

Class‑level SAR inference; requires target‑specific validation.

Evidence Dimension	Piperidine ring substitution position and associated topological polar surface area (TPSA)
Target Compound Data	3‑position substitution; TPSA = 26.71 Ų
Comparator Or Baseline	4‑position regioisomer (CAS 1353960-94-7): 4‑position substitution; TPSA = 26.71 Ų (predicted identical)
Quantified Difference	TPSA is identical (26.71 Ų); differentiation is geometric rather than polar. The 3‑substitution pattern yields a different N–O spatial distance, altering hydrogen‑bond donor‑acceptor geometry.
Conditions	TPSA values from vendor datasheets (LeYan); geometric inference from molecular topology comparison

Why This Matters

When screening against targets with defined stereochemical binding pockets (e.g., sigma receptors, GPCRs), the 3‑position regioisomer may access binding conformations unavailable to the 4‑position analog, making regioisomeric identity a critical procurement specification for SAR studies.

• [1] Glennon RA. Pharmacophore identification for sigma-1 (σ1) receptor binding: application of the 'deconstruction-reconstruction-elaboration' approach. Mini Rev Med Chem. 2005;5(10):927-940. doi:10.2174/138955705774329519 View Source

Purity and Hazard Profile vs. Analogs

The target compound is supplied at ≥98% purity (HPLC) and is classified as GHS07 (Warning) with hazard statements H302 (harmful if swallowed), H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) . The N‑ethyl analog is also supplied at 98% purity but lacks publicly documented H335 classification on its vendor datasheet . The N‑methyl analog is supplied at 95% minimum purity (AKSci) versus 98% for the target , representing a 3% absolute purity difference that could introduce variability in dose‑response assays.

Purity & hazard profile

Reported

Target ≥98% (HPLC), GHS07 H302‑H335
N‑ethyl 98% (H335 not listed)
N‑methyl 95% min.

Certified purity and hazard documentation support reproducible screening.

Supplier batch certificates.

Evidence Dimension	Certified purity and GHS hazard profile
Target Compound Data	Purity ≥98% (HPLC); GHS07, H302-H315-H319-H335
Comparator Or Baseline	N-ethyl analog: 98% purity, GHS07 (H335 not listed); N-methyl analog (AKSci): 95% min. purity; 4-position regioisomer: 98% purity
Quantified Difference	Target matches or exceeds purity of all comparators except the N‑methyl analog (Δ = +3%). H335 (respiratory irritation) is explicitly documented for the target compound only among the set.
Conditions	Vendor batch certificates (LeYan, Chemscene, AKSci); GHS classification per EU Regulation (EC) No 1272/2008

Why This Matters

Higher certified purity reduces the risk of impurity‑driven false positives in biological screening; comprehensive GHS documentation (including H335) ensures appropriate laboratory handling protocols and risk assessments can be implemented.

Procurement Cost Comparison with Closest Analogs

The target compound is listed at ¥15,268 per 500 mg, representing a 15% premium over the 4‑position regioisomer (¥13,244/500 mg) and a 32% premium over the N‑ethyl analog (¥11,572/500 mg) . This price differential reflects the relative scarcity of the 3‑position N‑isopropyl substitution pattern within the benzylpiperidine‑ethanolamine chemical space and the limited number of registered suppliers .

Procurement cost

Reported

Target ¥15,268 / 500 mg
4‑position ¥13,244
N‑ethyl ¥11,572

Price premium reflects synthetic accessibility; cost‑benefit depends on lipophilicity requirement.

Prices sourced from distributor listings; regional variability.

Evidence Dimension	Unit price per 500 mg (CNY, ex‑works)
Target Compound Data	¥15,268 / 500 mg
Comparator Or Baseline	4‑position regioisomer (CAS 1353960-94-7): ¥13,244 / 500 mg; N‑ethyl analog (CAS 1353946-49-2): ¥11,572 / 500 mg
Quantified Difference	+¥2,024 (+15.3%) vs. 4‑position regioisomer; +¥3,696 (+31.9%) vs. N‑ethyl analog
Conditions	Pricing sourced from cnreagent.com Fluorochem distributor listings; prices may vary by region and quantity

Why This Matters

The price premium must be weighed against the compound's favorable LogP and conformational properties; for SAR programs where lipophilicity tuning is critical, the additional cost may be justified by the reduction in synthetic effort required to access this specific N‑isopropyl‑3‑substituted chemotype.

2-[(1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol Recommended Applications

Sigma Receptor and GPCR Ligand Screening Libraries

The 3‑position N‑isopropyl‑amino‑ethanol substitution pattern positions this compound as a privileged scaffold for sigma receptor (σ₁R/σ₂R) and aminergic GPCR ligand discovery. The intermediate LogP (2.35) and 6 rotatable bonds provide a balanced physicochemical profile for both affinity and selectivity optimization . Inclusion in screening decks alongside the 4‑position regioisomer enables systematic exploration of vector geometry effects on receptor subtype binding .

CNS‑Penetrant Probe Molecule Development

With a LogP of 2.35 falling within the optimal CNS drug space (LogP 2–4), a TPSA of 26.71 Ų (well below the 60–70 Ų threshold for blood‑brain barrier penetration), and only 1 hydrogen bond donor, this compound meets key physicochemical criteria for CNS penetration . The N‑isopropyl group enhances lipophilicity relative to N‑ethyl (LogP 1.97) and N‑methyl (LogP 1.58) congeners, potentially improving brain‑to‑plasma partitioning ratios .

Structure‑Activity Relationship (SAR) Studies on N‑Substituent Effects

The systematic variation in LogP across the N‑methyl (1.58), N‑ethyl (1.97), and N‑isopropyl (2.35) series—spanning 0.77 log units—enables quantitative assessment of lipophilicity‑driven effects on target binding and ADME properties within a matched molecular pair framework . The compound's 98% certified purity and fully documented GHS hazard profile support reproducible dose‑response measurements across multiple assay platforms .

Application

Selection Property

Validation Focus

Sigma receptor & GPCR ligand screening

3‑position N‑isopropyl substitution; balanced LogP & flexibility

Receptor subtype binding & vector geometry effects

CNS probe molecule development

Favorable CNS drug‑likeness criteria (LogP, TPSA, HBD)

Brain‑to‑plasma partitioning & permeability assay

SAR studies on N‑substituent effects

Systematic lipophilicity variation across N‑alkyl series

Target binding & ADME property correlation